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Compound of Interest

Benzyl N-(2-
Compound Name:

hydroxyethyl)carbamate

Cat. No.: B104591

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzyl N-(2-hydroxyethyl)carbamate is a valuable intermediate in pharmaceutical synthesis,
serving as a building block for more complex molecules.[1] Its structure incorporates a
carbamate linkage and a primary alcohol, providing versatile handles for further chemical
modifications. This document provides a detailed experimental protocol for the synthesis of
Benzyl N-(2-hydroxyethyl)carbamate, along with a summary of key quantitative data and
visual representations of the experimental workflow and reaction mechanism.

Data Presentation

A summary of the quantitative data associated with the synthesis of Benzyl N-(2-
hydroxyethyl)carbamate is presented in the table below for easy reference and comparison.
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Parameter Value Reference
Reactants

2-Aminoethanol 2.0 g (32.7 mmol) [2][3]
Benzyl chloroformate 5.6 mL (41.3 mmol) [2][3]
Triethylamine 5.5 mL (39.5 mmol) [2][3]
Solvent

Dichloromethane 60 mL [2][3]

Reaction Conditions

Ice bath (initial), then room
Temperature [2][3]
temperature

Reaction Time 1 hour [2][3]

Product Characteristics

Appearance White powder/solid [2][3]
Molecular Weight 195.22 g/mol [2][3]
Melting Point 58-60 °C [2][3]
Boiling Point 215 °C at 15 mmHg [2][3]
Yield

Yield 84% [2][3]

Experimental Protocols

Synthesis of Benzyl N-(2-hydroxyethyl)carbamate

This protocol details the synthesis of Benzyl N-(2-hydroxyethyl)carbamate from 2-
aminoethanol and benzyl chloroformate.[2][3]

Materials:
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e 2-Aminoethanol

e Benzyl chloroformate

e Triethylamine

e Dichloromethane (CH2Cl2)

o Ethyl acetate

o Saturated agueous sodium chloride solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Toluene

e Acetonitrile

Equipment:

Round-bottom flask

e |ce bath

e Magnetic stirrer and stir bar

o Separatory funnel

 Rotary evaporator

e Glass column for chromatography

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2.0 g (32.7 mmol) of 2-aminoethanol in 60
mL of dichloromethane.[2][3]
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Addition of Reagents: Cool the solution in an ice bath. To the stirred solution, add 5.6 mL
(41.3 mmol) of benzyl chloroformate followed by the dropwise addition of 5.5 mL (39.5 mmol)
of triethylamine.[2][3]

Reaction: Remove the ice bath and allow the mixture to warm to room temperature.
Continue stirring for 1 hour.[2][3]

Work-up: After the reaction is complete, transfer the mixture to a separatory funnel and
partition it between ethyl acetate and a saturated aqueous sodium chloride solution.[2][3]

Extraction and Drying: Separate the organic layer, dry it over anhydrous sodium sulfate, filter,
and concentrate the solution under reduced pressure using a rotary evaporator.[2][3]

Purification: Purify the resulting residue by silica gel column chromatography using a mixture
of toluene and acetonitrile (3:2) as the eluent to obtain Benzyl N-(2-
hydroxyethyl)carbamate as a white solid.[2][3]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the synthesis and the chemical
reaction mechanism.
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Experimental Workflow for Benzyl N-(2-hydroxyethyl)carbamate Synthesis

1. Dissolve 2-Aminoethanol
in Dichloromethane

2. Cool in Ice Bath and Add
Benzyl Chloroformate & Triethylamine

3. Stir at Room Temperature
for 1 hour

4. Partition between Ethyl Acetate
and Saturated NaCl Solution

5. Dry Organic Layer and
Concentrate

Benzyl N-(2-hydroxyethyl)carbamate
(White Solid)

Click to download full resolution via product page

Caption: A flowchart of the synthesis of Benzyl N-(2-hydroxyethyl)carbamate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b104591?utm_src=pdf-body-img
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reaction Mechanism for Benzyl N-(2-hydroxyethyl)carbamate Synthesis

Reactants

2-Aminoethanol Benzyl Chloroformate
\\

Nucleophilic Attack

Base

El'etrahedral Intermediate] Triethylamine

Proton Transfer

Elimination of ClI-

/ Product\

Benzyl N-(2-hydroxyethyl)carbamate Triethylammonium Chloride

Click to download full resolution via product page

Caption: The reaction mechanism for the formation of Benzyl N-(2-hydroxyethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(2-hydroxyethyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104591#experimental-protocol-for-benzyl-n-2-
hydroxyethyl-carbamate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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